N-(3,5-dichlorophenyl)cyclopentanecarboxamide

• IUPAC Name: N-(3,5-dichlorophenyl)cyclopentanecarboxamide
• InChI: InChI=1S/C12H13Cl2NO/c13-9-5-10(14)7-11(6-9)15-12(16)8-3-1-2-4-8/h5-8H,1-4H2,(H,15,16)
• InChI Key: SKZCBANSXSXPLM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C12H13Cl2NO
• Molecular Weight: 258.14 g/mol
• Solubility: <0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3,5-dichlorophenyl)cyclopentanecarboxamide is a chemical compound with the molecular formula C12H13Cl2NO It is characterized by the presence of a cyclopentanecarboxamide group attached to a 3,5-dichlorophenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-dichlorophenyl)cyclopentanecarboxamide typically involves the reaction of 3,5-dichloroaniline with cyclopentanecarboxylic acid or its derivatives. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include an inert atmosphere, such as nitrogen, and a solvent like dichloromethane or tetrahydrofuran (THF). The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized conditions for large-scale synthesis. This includes the use of continuous flow reactors, automated systems for reagent addition, and efficient purification techniques such as crystallization or chromatography to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3,5-dichlorophenyl)cyclopentanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The chlorine atoms on the phenyl ring can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, typically under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of substituted phenyl derivatives.

Scientific Research Applications

N-(3,5-dichlorophenyl)cyclopentanecarboxamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent for treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)cyclopentanecarboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3,5-dichlorophenyl)cyclohexanecarboxamide
• N-(3,5-dichlorophenyl)cyclobutanecarboxamide
• N-(3,5-dichlorophenyl)cyclopropanecarboxamide

Uniqueness

N-(3,5-dichlorophenyl)cyclopentanecarboxamide is unique due to its specific structural features, such as the cyclopentanecarboxamide group and the 3,5-dichlorophenyl ring. These features confer distinct chemical and biological properties, making it a valuable compound for various research applications.